Cas no 1806501-30-3 (1-Bromo-3-(5-(methylthio)-2-(trifluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(5-(methylthio)-2-(trifluoromethyl)phenyl)propan-2-one
• CAS No: 1806501-30-3
• MF: C₁₁H₁₀BrF₃OS
• MW: 327.160711765289
• CID: 4980038
• Update Time: 2025-08-04

1-Bromo-3-(5-(methylthio)-2-(trifluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(5-(methylthio)-2-(trifluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C11H10BrF3OS/c1-17-9-2-3-10(11(13,14)15)7(5-9)4-8(16)6-12/h2-3,5H,4,6H2,1H3
• InChI Key： KOWXSIYDCJNYCF-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C=CC=1C(F)(F)F)SC)=O

Computed Properties

• Exact Mass: 325.95878 g/mol
• Monoisotopic Mass: 325.95878 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 327.16
• XLogP3: 3.7
• Topological Polar Surface Area: 42.4

Additional information on 1-Bromo-3-(5-(methylthio)-2-(trifluoromethyl)phenyl)propan-2-one

Comprehensive Guide to 1-Bromo-3-(5-(methylthio)-2-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1806501-30-3)

1-Bromo-3-(5-(methylthio)-2-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1806501-30-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and trifluoromethyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, which includes a methylthio group, enhances its reactivity, making it valuable for constructing complex molecules.

The growing interest in 1-Bromo-3-(5-(methylthio)-2-(trifluoromethyl)phenyl)propan-2-one is driven by its potential applications in drug discovery and material science. Researchers are particularly intrigued by its role in the synthesis of bioactive molecules, especially those targeting neurological and metabolic disorders. The trifluoromethyl moiety, a common feature in modern pharmaceuticals, contributes to the compound's metabolic stability and bioavailability, aligning with current trends in medicinal chemistry.

From a chemical perspective, 1-Bromo-3-(5-(methylthio)-2-(trifluoromethyl)phenyl)propan-2-one exhibits notable stability under standard laboratory conditions, though it requires careful handling due to its reactive bromo substituent. Its solubility profile—moderate in organic solvents like dichloromethane and acetone but low in water—makes it suitable for various organic transformations. These properties are frequently discussed in forums and publications focusing on advanced synthetic methodologies.

In the context of industrial applications, this compound is increasingly explored for its utility in crop protection chemicals. The methylthio group, in particular, is known to enhance the efficacy of certain agrochemicals, a topic gaining traction amid global discussions on sustainable agriculture. Companies specializing in fine chemical synthesis are actively investigating scalable production methods to meet rising demand.

The synthesis of 1-Bromo-3-(5-(methylthio)-2-(trifluoromethyl)phenyl)propan-2-one typically involves multi-step reactions starting from commercially available precursors. Key steps often include Friedel-Crafts acylation and halogenation, processes that are optimized for yield and purity. Recent patents highlight innovative catalytic approaches to improve the efficiency of these reactions, reflecting the compound's commercial importance.

Analytical characterization of this compound relies heavily on techniques such as NMR spectroscopy and mass spectrometry. The distinct signals from the trifluoromethyl and bromo groups serve as diagnostic markers, ensuring accurate identification—a critical factor for quality control in research and production settings. These analytical aspects are frequently queried in scientific databases and chemical forums.

Market analysts note a steady increase in the procurement of 1-Bromo-3-(5-(methylthio)-2-(trifluoromethyl)phenyl)propan-2-one by contract research organizations (CROs) and academic institutions. This trend correlates with the broader expansion of the custom synthesis sector, where tailored intermediates are essential for accelerating drug development pipelines. Suppliers often emphasize the compound's high purity grades (≥98%) to cater to stringent research requirements.

Environmental and regulatory considerations for 1-Bromo-3-(5-(methylthio)-2-(trifluoromethyl)phenyl)propan-2-one align with standard protocols for halogenated compounds. While not classified as hazardous under most jurisdictions, proper waste management practices are recommended. These guidelines are increasingly relevant given the focus on green chemistry principles in industrial processes.

Future research directions for this compound may explore its utility in photoactive materials and catalysis, areas that leverage its unique electronic properties. The integration of computational chemistry tools to predict its behavior in novel reactions is another emerging avenue, reflecting the intersection of AI-driven discovery and traditional synthetic chemistry.

For researchers sourcing 1-Bromo-3-(5-(methylthio)-2-(trifluoromethyl)phenyl)propan-2-one, verifying suppliers' certifications (e.g., ISO compliance) and batch-specific analytical data is crucial. The compound's niche application spectrum necessitates collaboration between chemists and procurement specialists to ensure optimal use in target projects.